Methyl 2-bromoimidazo[1,2-A]pyridine-8-carboxylate
Overview
Description
“Methyl 2-bromoimidazo[1,2-A]pyridine-8-carboxylate” is a chemical compound with the CAS Number: 1363382-82-4 . It has a molecular weight of 255.07 . It is shipped at room temperature and is in solid form .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, which includes “Methyl 2-bromoimidazo[1,2-A]pyridine-8-carboxylate”, has been well studied in the past decade due to its importance as a bioactive scaffold . The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .
Molecular Structure Analysis
The InChI code for “Methyl 2-bromoimidazo[1,2-A]pyridine-8-carboxylate” is 1S/C9H7BrN2O2/c1-14-9(13)6-3-2-4-12-5-7(10)11-8(6)12/h2-5H,1H3 .
Chemical Reactions Analysis
The reaction output of imidazo[1,2-a]pyridines is strongly dependent on the substituents of both reactants, independent of the catalyst used .
Physical And Chemical Properties Analysis
“Methyl 2-bromoimidazo[1,2-A]pyridine-8-carboxylate” is a solid compound . It is stored in a refrigerator and shipped at room temperature .
Mechanism of Action
Target of Action
It’s known that the imidazo[1,2-a]pyridine core is a valuable heterocyclic scaffold in organic synthesis and pharmaceutical chemistry , suggesting that it may interact with various biological targets.
Mode of Action
The bromine atom in the compound gives it the ability to participate in various organic reactions , and the imidazo[1,2-a]pyridine ring allows it to interact with biomolecules .
Biochemical Pathways
The compound’s imidazo[1,2-a]pyridine core is known to be involved in various radical reactions for direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Pharmacokinetics
The presence of the carboxylate group suggests that the compound may have good solubility in aqueous solutions .
Result of Action
Given its structural features, it’s likely that the compound could be used as an intermediate in the synthesis of more complex molecules .
Action Environment
It’s known that the compound is a solid at room temperature and should be stored in a refrigerator .
Safety and Hazards
The safety information for “Methyl 2-bromoimidazo[1,2-A]pyridine-8-carboxylate” includes several hazard statements such as H302, H315, H319, H320, H335 . Precautionary statements include P233, P261, P264, P270, P271, P280, P301, P301, P302, P304, P305, P312, P313, P321, P330, P332, P337, P338, P340, P351, P352, P362, P403, P405 .
Future Directions
Imidazo[1,2-a]pyridines are considered as privileged structures because of their occurrence in many natural products . The recent advances in the synthesis of imidazo[1,2-a]pyridines from 2016 to 2021 from various substrates have been summarized . This review will provide new initiatives to the chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods .
properties
IUPAC Name |
methyl 2-bromoimidazo[1,2-a]pyridine-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O2/c1-14-9(13)6-3-2-4-12-5-7(10)11-8(6)12/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHRNKKKJBWWDTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CN2C1=NC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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